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Compound of Interest

Compound Name: Platinum-195

Cat. No.: B083798

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals working with Platinum-195. The primary focus
is on the radioactive isomer, Platinum-195m (195mPt), due to its radiological hazards. The
chemical and physical hazards associated with elemental platinum are also addressed.

Hazard Identification

It is imperative to understand the dual nature of the hazards associated with 195mPt.

o Radiological Hazards: 195mPt is a radioactive isotope that decays via internal transition,
emitting low-energy Auger electrons.[1][2] These electrons have a high Linear Energy
Transfer (LET), meaning they deposit a significant amount of energy over a very short
distance.[1][2] This makes 195mPt particularly hazardous if internalized (i.e., inhaled,
ingested, or absorbed through the skin), as it can cause significant damage to cells in close
proximity to the decay event.[1] The external radiation risk is lower due to the low energy of
the emitted electrons.

e Chemical and Physical Hazards: As with other fine metal powders, Platinum-195 in
powdered form is flammable and can create a risk of dust explosion. It is essential to avoid
creating dust and to keep the material away from ignition sources. Platinum is incompatible
with strong acids and oxidizing agents.

Personal Protective Equipment (PPE)
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A multi-layered PPE approach is mandatory to mitigate both radiological and chemical risks.
The following table summarizes the required PPE for handling 195mPt.
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PPE Category

Item

Specifications and
Rationale

Primary Protection

Double Nitrile Gloves

Prevents skin contamination
from radioactive materials and
protects against chemical
splashes. The outer pair can
be removed immediately in

case of contamination.

Lab Coat

Worn fully buttoned with
sleeves down to protect skin
and personal clothing from

contamination.

Safety Glasses with Side
Shields

Protects eyes from splashes of
radioactive or chemical

substances.

Closed-toe Shoes

Prevents spills from contacting

feet.

Respiratory Protection

N95/P3 Respirator

Required when handling
195mPt powder. Prevents
inhalation of radioactive

particles.[3]

Enhanced Protection

Face Shield

To be worn in addition to safety
glasses when there is a

significant risk of splashes.[4]

Disposable Sleeve Covers

Provides extra protection
against contamination of the

arms.

Dosimetry Badge (Body and/or
Ring)

Essential for monitoring
external radiation exposure, as
required by your institution's

Radiation Safety Program.[4]
[5]

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.aussiepharmadirect.com.au/blogs/news/what-ppe-should-you-wear-for-radiation-protection
https://www.irwinsafety.com/blog/how-should-you-handle-radioactive-materials-irwins-guide-for-safe-practices
https://www.irwinsafety.com/blog/how-should-you-handle-radioactive-materials-irwins-guide-for-safe-practices
https://www2.sjsu.edu/fdo/services/ehs/ehs-docs/radiation-safety/Handling%20Radioactive%20Materials.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational and Handling Procedures

Adherence to a strict, step-by-step operational workflow is critical for ensuring safety.

o Authorization: Obtain all necessary authorizations from your institution's Radiation Safety
Officer (RSO) or equivalent committee before acquiring or using 195mPt.[5]

o Designated Area: All work with 195mPt must be conducted in a designated and clearly
labeled radioactive materials work area.[6]

o Containment: For handling powders or volatile forms, a certified chemical fume hood or a
glove box is mandatory to prevent inhalation and contain any potential spills.[6]

o Work Surface: Cover the work surface with absorbent, plastic-backed paper to contain any
spills. Perform all liquid handling within a spill tray.[7]

o Gather Materials: Ensure all necessary equipment, including PPE, handling tools (e.qg.,
forceps), survey meters, and waste containers, are present in the work area before starting.

The following diagram illustrates the standard workflow for handling 195mPt, from receipt to
disposal.
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Standard Workflow for Handling Platinum-195m
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Standard operational workflow for handling 195mpy

Decontamination: Clean and decontaminate all work surfaces and equipment after use.

Monitoring: Use a survey meter (e.g., a Geiger-Miiller counter with a pancake probe) to
check for contamination on yourself, your PPE, and the work area.[5]

Hand Washing: Always wash your hands thoroughly after removing gloves and before
leaving the work area.[7]

Emergency Procedures

Rapid and correct response to emergencies is crucial.

Alert: Immediately alert others in the area.
Isolate: Cordon off the affected area to prevent entry.

Contain: If safe to do so, cover liquid spills with absorbent material and dry spills with a damp
cloth to prevent aerosolization.

Notify: Contact your institution's Radiation Safety Officer (RSO) immediately.[5]

Decontaminate: Await instructions from the RSO. Decontamination should only be performed
by trained personnel wearing appropriate PPE.

Platinum powder is flammable. DO NOT USE WATER OR CARBON DIOXIDE
EXTINGUISHERS, as these can react with burning metal and create an explosion hazard.

Use a Class D fire extinguisher or smother the fire with dry sand.

Evacuate the area and call emergency services, informing them of the radioactive nature of
the material.

Skin: Immediately flush the affected area with lukewarm water and mild soap. Do not abrade
the skin. Notify the RSO.[5]
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« Ingestion/Inhalation: Seek immediate medical attention and inform the medical personnel
and the RSO about the nature of the ingested/inhaled substance.

Disposal Plan

All waste containing 195mPt is considered radioactive and must be handled accordingly.

e Segregation: Keep radioactive waste separate from non-radioactive waste. Segregate waste
by physical form (e.g., solid, liquid, sharps).

o Labeling: All radioactive waste containers must be clearly labeled with the "Caution -
Radioactive Material" symbol, the isotope (195mPt), the activity level, and the date.

o Decay-in-Storage: Due to its relatively short half-life of approximately 4 days, low-level
195mPt waste can be stored for decay.[8][9] A general rule is to store for at least 10 half-lives
(approximately 40 days), after which the material can be surveyed. If radiation levels are
indistinguishable from background, it may be disposed of as non-radioactive waste, pending
RSO approval.

» Licensed Disposal: For higher activity waste or materials that cannot be held for decay,
disposal must be arranged through your institution's licensed radioactive waste disposal
service.

Quantitative Data for Platinum-195m

The following table summarizes key radiological and dosimetric data for 195mPt.
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Parameter Value Reference(s)

Physical Properties

Half-life (T¥2) ~4.02 days [8][°]

Decay Mode Internal Transition [9]

. L Auger and Conversion
Primary Emissions [1][2]
Electrons

Daughter Isotope 195Pt (Stable) [9]

Biological/Dosimetric Data

Relative Biological 4.8 (compared to 250 kVp X-

- [11[2]
Effectiveness (RBE) rays)

Mean Effective Dose (195mPt-
] ) 0.185 + 0.034 mSv/IMBq [10][11]
cisplatin)

Highest Organ Dose (195mPt-

] ) Kidneys (2.68 + 1.5 mGy/MBq)  [10][11]
cisplatin)

Spleen Dose (195mPt-

] ) 1.6 £ 0.8 mGy/MBq [10][11]
cisplatin)

Liver Dose (195mPt-cisplatin) 1.45 + 0.38 mGy/MBq [10][11]

Hazard Mitigation Strategy

A multi-tiered approach is essential for mitigating the risks associated with 195mPt. This
involves a combination of engineering controls, administrative procedures, and personal
protective equipment, as outlined in the ALARA (As Low As Reasonably Achievable) principle.

[4]
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Hazard Mitigation Strategy for Platinum-195m

Identified Hazards

Radiological Hazard Chemical/Physical Hazard

(Internal Contamination) (Flammability, Dust)

control Measures (ALARA Princigle)

Administrative Contro Personal Protective Eq

neering Controls

Designated Work Areas Double Gloves
Standard Operating Procedures (SOPs) Lab Coat AL I-Slo?”d_lfrglzve e
Radiation Safety Training Safety Glasses Shiel dir? (if rg uired)
Dosimetry Program Respirator (for powders) J d

Safe Laboratory Operation

Click to download full resolution via product page

Relationship between hazards and control measures for 195mpy

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Radiotoxicity of Platinum-195m-Labeled trans-Platinum (II) in Mammalian Cells - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 2. Radiotoxicity of platinum-195m-labeled trans-platinum (II) in mammalian cells - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 3. aussiepharmadirect.com.au [aussiepharmadirect.com.au]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b083798?utm_src=pdf-body-img
https://www.benchchem.com/product/b083798?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9319989/
https://pubmed.ncbi.nlm.nih.gov/7938455/
https://pubmed.ncbi.nlm.nih.gov/7938455/
https://www.aussiepharmadirect.com.au/blogs/news/what-ppe-should-you-wear-for-radiation-protection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

4. irwinsafety.com [irwinsafety.com]
5. www2.sjsu.edu [www2.sjsu.edu]

6. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health &
Safety [ehs.berkeley.edu]

7. Handling and Storing Radioactive Materials Form — Environment, Health & Safety — UW-
Madison [ehs.wisc.edu]

8. Platinum-195m - isotopic data and properties [chemlin.org]
9. mirdsoft.org [mirdsoft.org]

10. scilit.com [scilit.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Platinum-195]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083798#personal-protective-equipment-for-handling-
platinum-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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